Cas no 79771-18-9 (125302-00-3)

125302-00-3 structure
125302-00-3 structure
Product Name:125302-00-3
CAS No:79771-18-9
MF:C36H62Na2O4
MW:604.854633808136
CID:565362
PubChem ID:6441945
Update Time:2025-04-19

125302-00-3 Chemical and Physical Properties

Names and Identifiers

    • 9,12-Octadecadienoic acid (Z,Z)-, dimer, diammonium salt
    • disodium,(9Z,12Z)-octadeca-9,12-dienoate
    • 9,12-Octadecadienoic acid (9Z,12Z)-, dimer, diammonium salt
    • 9,12-Octadecadienoic acid (9Z,12Z)-, dimer, ammonium salt (1:2)
    • 79771-18-9
    • 125302-00-3
    • Inchi: 1S/2C18H32O2.2Na/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;;/h2*6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);;/q;;2*+1/p-2/b2*7-6-,10-9-;;
    • InChI Key: WIXVFZFEQMPERU-CGKDLMRESA-L
    • SMILES: [Na+].[Na+].[O-]C(CCCCCCC/C=C\C/C=C\CCCCC)=O.[O-]C(CCCCCCC/C=C\C/C=C\CCCCC)=O

Computed Properties

  • Exact Mass: 604.44435
  • Monoisotopic Mass: 604.44435
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 26
  • Complexity: 261
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3
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